Cas no 946211-90-1 (2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine)

• Product Name: 2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• CAS No: 946211-90-1
• MF: C₂₅H₂₉N₅O
• MW: 415.530665159225
• CID: 6137145
• PubChem ID: 27505680
• Update Time: 2025-10-29

2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• (3,4-dimethylphenyl)-[4-[4-methyl-6-(4-methylanilino)pyrimidin-2-yl]piperazin-1-yl]methanone
• F2075-0273
• AKOS005010536
• 946211-90-1
• 2-[4-(3,4-dimethylbenzoyl)piperazin-1-yl]-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• (3,4-dimethylphenyl)(4-(4-methyl-6-(p-tolylamino)pyrimidin-2-yl)piperazin-1-yl)methanone

• Inchi： 1S/C25H29N5O/c1-17-5-9-22(10-6-17)27-23-16-20(4)26-25(28-23)30-13-11-29(12-14-30)24(31)21-8-7-18(2)19(3)15-21/h5-10,15-16H,11-14H2,1-4H3,(H,26,27,28)
• InChI Key： PZLYKHABDNCBRQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(C)=C1)(N1CCN(C2=NC(NC3=CC=C(C)C=C3)=CC(C)=N2)CC1)=O

Computed Properties

• Exact Mass: 415.23721057g/mol
• Monoisotopic Mass: 415.23721057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine

Introduction to 2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine and Its Significance in Modern Chemical Biology

The compound with the CAS number 946211-90-1, specifically named as 2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its piperazine and pyrimidine moieties, makes it a promising candidate for further exploration in drug discovery and molecular pharmacology.

In recent years, the development of novel small molecules has been instrumental in advancing therapeutic strategies across various diseases. The 2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine structure combines several pharmacophoric elements that are known to interact with biological targets in a highly specific manner. The presence of the piperazine ring, for instance, is a common feature in many bioactive compounds due to its ability to form stable hydrogen bonds and its role as a scaffold for receptor binding. Similarly, the pyrimidine core is widely recognized for its involvement in various biological processes, including DNA replication and transcription.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The 3,4-dimethylbenzoyl substituent attached to the piperazine ring introduces hydrophobicity and rigidity, which can modulate the compound's solubility and binding affinity. Furthermore, the N-(4-methylphenyl) group on the pyrimidine ring adds another layer of structural diversity, allowing for fine-tuning of biological activity through derivatization. These features make the compound a versatile building block for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those incorporating nitrogen-containing rings. These molecules often exhibit enhanced binding affinity and selectivity when interacting with biological targets such as enzymes and receptors. The 2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine structure exemplifies this trend by combining multiple pharmacophoric elements into a single framework. This design approach has been successfully employed in the development of drugs targeting neurological disorders, infectious diseases, and cancer.

The molecular interactions between this compound and biological targets are governed by a delicate balance of electrostatic forces, hydrogen bonding, and hydrophobic effects. The piperazine moiety is particularly adept at forming hydrogen bonds with polar residues in protein binding pockets, while the pyrimidine ring can engage in π-stacking interactions with aromatic amino acids. These interactions are critical for achieving high affinity and selectivity in drug design. Additionally, the presence of multiple rotatable bonds in the molecule allows for extensive structural modifications through computational chemistry and synthetic chemistry techniques.

In terms of synthetic chemistry, the preparation of 2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the pyrimidine core followed by functionalization with the piperazine moiety. Key intermediates include protected derivatives that must be carefully deprotected under mild conditions to avoid side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The potential applications of this compound span across multiple therapeutic areas. In oncology research, for example, heterocyclic derivatives like this one have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine make it a candidate for further investigation as a lead compound in developing targeted therapies against solid tumors and hematological malignancies.

In addition to oncology, this compound may also find utility in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of piperazine derivatives to modulate neurotransmitter receptors has been well-documented, making them attractive candidates for developing novel therapeutics. By leveraging computational modeling techniques such as molecular docking and virtual screening, researchers can identify optimal analogs of this compound that exhibit enhanced efficacy and reduced toxicity.

The development of new methodologies for studying molecular interactions has further propelled the investigation into compounds like 2-4-(3,4-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-am ine. Techniques such as X-ray crystallography provide high-resolution structures of protein-ligand complexes at atomic resolution, enabling detailed analysis of binding modes and interaction energies. Additionally, NMR spectroscopy offers insights into dynamic conformational changes that occur upon ligand binding.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Continued research efforts will focus on optimizing its chemical properties through structural modifications while also exploring new synthetic routes that improve yield and scalability. Collaborative efforts between computational chemists, medicinal chemists,and biologists will be essential in translating laboratory findings into clinical applications.